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Compound of Interest

Compound Name: D-Mannose-d

Cat. No.: B12408015 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling D-Mannose-d. The following

procedural steps and data are derived from safety data sheets (SDS) to ensure safe

operational and disposal practices.

Physical and Chemical Properties
For easy reference, the following table summarizes the key quantitative data for D-Mannose-d.

Property Value

Molecular Formula C₆H₁₂O₆

Molecular Weight 180.16 g/mol

Appearance White crystalline powder

Melting Point 139-142°C[1]

Solubility Soluble in water[2]

Relative Density 1.539[1]
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While D-Mannose-d is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[3][4][5]

Recommended Personal Protective Equipment
Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles

to protect against dust particles.[6][7][8]

Hand Protection: Use nitrile or latex gloves to prevent skin contact.[6][7][9] Change gloves

immediately if they become contaminated.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing from

dust.[7][8][9] Ensure the lab coat is buttoned.[8]

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH-approved respirator for particulates (e.g., N95) is recommended.[2][7]

Step-by-Step Handling Procedures
Preparation:

Ensure a clean and organized workspace.

Verify that a functioning eyewash station and safety shower are accessible.[1]

Don the required PPE: lab coat, safety glasses, and gloves.

Handling and Use:

Handle D-Mannose-d in a well-ventilated area.[1]

Minimize the creation of dust during handling and weighing.[1][2][10]

Keep the container tightly closed when not in use.[1][2][6]

Avoid contact with skin, eyes, and clothing.[1][6][10]

Do not eat, drink, or smoke in the handling area.[1][2][4]
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Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][2][6]

Storage:

Store in a cool, dry, and well-ventilated area.[1][6]

Keep the container tightly sealed to prevent moisture absorption as it is hygroscopic.[1]

Store away from incompatible substances and sources of ignition.[1][2]

Spill and Emergency Procedures
Small Spills:

Wear appropriate PPE.

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[1][2]

Place the collected material into a suitable container for disposal.[1]

Clean the spill area with water.[2]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2] If irritation persists, seek medical attention.

[1]

Skin Contact: Wash off with soap and plenty of water.[1] Remove contaminated clothing.

[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[2]

Disposal Plan
The generation of waste should be minimized wherever possible.[2]
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Product Disposal: Dispose of unused D-Mannose-d in accordance with local, state, and

federal regulations. While not classified as hazardous, it should not be disposed of in regular

trash or down the drain without consulting institutional guidelines.[2][3][6]

Container Disposal: Empty containers can be recycled after being thoroughly rinsed.[3]

Contaminated packaging should be handled in the same way as the substance itself.[3]

Operational Workflow for Handling D-Mannose-d
The following diagram illustrates the logical workflow for the safe handling of D-Mannose-d in a

laboratory setting.
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Caption: Safe handling workflow for D-Mannose-d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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